Cas no 162401-73-2 (4-(difluoromethoxy)-3-ethoxybenzaldehyde)

• Product Name: 4-(difluoromethoxy)-3-ethoxybenzaldehyde
• CAS No: 162401-73-2
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• MDL: MFCD03412216
• CID: 904672
• PubChem ID: 693285
• Update Time: 2025-10-29

4-(difluoromethoxy)-3-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(difluoromethoxy)-3-ethoxy- (9CI)
• 4-Difluoromethoxy-3-ethoxy-benzaldehyde
• 3-Ethoxy-4-difluoromethoxybenzaldehyde
• AC1LEVZT
• AC1Q35UE
• AG-E-12243
• BENZALDEHYDE, 4-(DIFLUOROMETHOXY)-3-ETHOXY-
• CTK4D1220
• SBB016161
• 4-(difluoromethoxy)-3-ethoxybenzaldehyde
• benzaldehyde,4-(difluoromethoxy)-3-ethoxy-
• STK298785
• 162401-73-2
• EN300-09815
• SCHEMBL1143785
• LS-03922
• AKOS000111496
• Z55671961
• G22667
• DB-273563
• MFCD03412216
• CS-0307887
• 4-(difluoromethoxy)-3-ethoxy-benzaldehyde
• DTXSID00351206

• MDL： MFCD03412216
• Inchi： 1S/C10H10F2O3/c1-2-14-9-5-7(6-13)3-4-8(9)15-10(11)12/h3-6,10H,2H2,1H3
• InChI Key： GYRYHZYEFPCQIZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C=O)=CC=1OCC)F

Computed Properties

• Exact Mass: 216.0598
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 30-32 °C
• Boiling Point: 285.7±35.0 °C at 760 mmHg
• Flash Point: 256.7±30.1 °C
• PSA: 35.53

4-(difluoromethoxy)-3-ethoxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-(difluoromethoxy)-3-ethoxybenzaldehyde

4-(Difluoromethoxy)-3-ethoxybenzaldehyde (CAS No. 162401-73-2): A Versatile Chemical Intermediate for Modern Applications

4-(Difluoromethoxy)-3-ethoxybenzaldehyde (CAS No. 162401-73-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzaldehyde derivative features unique structural modifications, including a difluoromethoxy group and an ethoxy substituent, which enhance its reactivity and utility in synthetic chemistry. Researchers and manufacturers value this compound for its role as a key intermediate in the production of various bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has positioned 4-(difluoromethoxy)-3-ethoxybenzaldehyde as a valuable building block. Fluorine incorporation often improves metabolic stability and bioavailability, making this compound particularly relevant in the development of next-generation pharmaceuticals. Recent studies highlight its potential in creating anti-inflammatory agents and central nervous system (CNS) drugs, addressing current healthcare challenges such as neurodegenerative diseases and chronic pain management.

From a synthetic chemistry perspective, the aldehyde functional group in 4-(difluoromethoxy)-3-ethoxybenzaldehyde offers versatile reactivity. It readily participates in condensation reactions, reductive amination, and other transformations crucial for constructing complex molecular architectures. The difluoromethoxy moiety provides both electronic and steric effects that can influence reaction outcomes, making this compound particularly interesting for structure-activity relationship (SAR) studies in medicinal chemistry.

The compound's applications extend beyond pharmaceuticals into agrochemical innovation. With increasing global focus on sustainable agriculture and crop protection, researchers are exploring fluorinated benzaldehydes as precursors for novel pesticides and herbicides. The ethoxy and difluoromethoxy groups in this molecule may contribute to improved pesticidal activity while maintaining environmental compatibility—a critical consideration in modern agrochemical design.

Quality control and synthesis optimization of 4-(difluoromethoxy)-3-ethoxybenzaldehyde remain active areas of research. Advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for characterizing this compound and ensuring its purity for sensitive applications. Manufacturers are particularly interested in developing cost-effective synthetic routes that maintain high yields while minimizing environmental impact—a reflection of the growing emphasis on green chemistry principles in industrial processes.

Market trends indicate rising demand for specialty fluorinated intermediates like 4-(difluoromethoxy)-3-ethoxybenzaldehyde. The global pharmaceutical industry's expansion, coupled with increased R&D investment in precision agriculture, suggests sustained growth potential for this chemical. Suppliers are responding by improving production scalability and developing custom synthesis solutions to meet diverse research needs.

For researchers working with 4-(difluoromethoxy)-3-ethoxybenzaldehyde, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard conditions, it should be stored in cool, dry environments protected from light. The compound's stability profile makes it suitable for long-term research projects and scale-up processes, provided appropriate storage conditions are maintained.

The scientific literature continues to reveal new applications for 4-(difluoromethoxy)-3-ethoxybenzaldehyde and related compounds. Recent patents highlight its incorporation into electronic materials and functional polymers, expanding its utility beyond traditional chemical domains. This versatility underscores the compound's importance in interdisciplinary research and advanced material development.

As regulatory requirements evolve worldwide, documentation and analytical certification for 4-(difluoromethoxy)-3-ethoxybenzaldehyde have become increasingly important. Suppliers now provide comprehensive certificates of analysis (CoA) and material safety data sheets (MSDS) to support research compliance and facilitate international collaboration. These developments reflect the compound's transition from a research chemical to an established industrial intermediate.

Looking ahead, 4-(difluoromethoxy)-3-ethoxybenzaldehyde is poised to play a significant role in addressing contemporary scientific challenges. Its unique structural features and synthetic versatility make it particularly valuable for developing solutions in personalized medicine, sustainable crop science, and advanced material innovation. As research continues to uncover new applications, this compound will likely maintain its position as a high-value chemical building block in multiple scientific disciplines.